Tert-butyl(4-chloro-2-{[3-(morpholin-4-ylcarbonyl)phenyl]ethynyl}phenoxy)acetate

• Molecular Formula: C25H26ClNO5
• Molecular Weight: 455.9 g/mol
• IUPAC Name: tert-butyl 2-[4-chloro-2-[2-[3-(morpholine-4-carbonyl)phenyl]ethynyl]phenoxy]acetate
• InChI: InChI=1S/C25H26ClNO5/c1-25(2,3)32-23(28)17-31-22-10-9-21(26)16-19(22)8-7-18-5-4-6-20(15-18)24(29)27-11-13-30-14-12-27/h4-6,9-10,15-16H,11-14,17H2,1-3H3
• InChI Key: VVASGZPNXRYTGP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)COC1=C(C=C(C=C1)Cl)C#CC2=CC(=CC=C2)C(=O)N3CCOCC3

Description

Tert-butyl(4-chloro-2-{[3-(morpholin-4-ylcarbonyl)phenyl]ethynyl}phenoxy)acetate is a useful research compound. Its molecular formula is C25H26ClNO5 and its molecular weight is 455.9 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Following the general method as outlined in Intermediate 20, starting from (4-chloro-2-ethynyl-phenoxy)-acetic acid tert-butyl ester (Intermediate 3) and 4-(3-bromobenzoyl)morpholine (Intermediate 178), the title compound was obtained as a brown sticky solid after purification by flash column chromatography (silica), eluting with cyclohexane containing increasing amounts of EtOAc.